Cas no 2680890-21-3 (2-(2-Chlorophenyl)-3-acetamidopropanoic acid)

• Product Name: 2-(2-Chlorophenyl)-3-acetamidopropanoic acid
• CAS No: 2680890-21-3
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 5654180
• PubChem ID: 165939735
• Update Time: 2025-06-25

2-(2-Chlorophenyl)-3-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680890-21-3
• EN300-28277365
• 2-(2-chlorophenyl)-3-acetamidopropanoic acid
• 2-(2-Chlorophenyl)-3-acetamidopropanoic acid

• Inchi： 1S/C11H12ClNO3/c1-7(14)13-6-9(11(15)16)8-4-2-3-5-10(8)12/h2-5,9H,6H2,1H3,(H,13,14)(H,15,16)
• InChI Key： PELWYDWVDDNJKL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(=O)O)CNC(C)=O

Computed Properties

• Exact Mass: 241.0505709g/mol
• Monoisotopic Mass: 241.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(2-Chlorophenyl)-3-acetamidopropanoic acid

2-(2-Chlorophenyl)-3-acetamidopropanoic acid (CAS No. 2680890-21-3): A Comprehensive Overview

2-(2-Chlorophenyl)-3-acetamidopropanoic acid (CAS No. 2680890-21-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article aims to provide a detailed and comprehensive overview of 2-(2-Chlorophenyl)-3-acetamidopropanoic acid, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

2-(2-Chlorophenyl)-3-acetamidopropanoic acid is a chiral compound with the molecular formula C₁₁H₁₂ClNO₃. Its molecular weight is approximately 245.67 g/mol. The compound features a chiral center at the carbon atom adjacent to the acetamide group, which imparts enantiomeric properties to the molecule. The presence of a chlorophenyl group and an acetamide moiety contributes to its distinct chemical reactivity and biological activity.

The structural characteristics of 2-(2-Chlorophenyl)-3-acetamidopropanoic acid have been extensively studied using various spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided valuable insights into the conformational flexibility and electronic properties of the molecule, which are crucial for understanding its interactions with biological targets.

Synthesis Methods

The synthesis of 2-(2-Chlorophenyl)-3-acetamidopropanoic acid has been reported in several research articles, highlighting different approaches to achieve high yields and enantiomeric purity. One common method involves the reaction of 2-chlorobenzaldehyde with an appropriate amino acid derivative, followed by acetylation to form the acetamide group. This multi-step process typically includes:

• Nucleophilic addition of an amino acid derivative to 2-chlorobenzaldehyde to form an intermediate imine.
• Catalytic reduction of the imine to yield the corresponding amine.
• Acetylation of the amine to form the final product, 2-(2-Chlorophenyl)-3-acetamidopropanoic acid.

The choice of catalysts and reaction conditions plays a critical role in optimizing the yield and enantiomeric purity of the final product. Recent advancements in asymmetric synthesis have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

Biological Activities

2-(2-Chlorophenyl)-3-acetamidopropanoic acid has shown promising biological activities in various preclinical studies. One of its key applications is as a potential anti-inflammatory agent. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(2-Chlorophenyl)-3-acetamidopropanoic acid has also been investigated for its neuroprotective effects. Studies have shown that it can reduce oxidative stress and protect neuronal cells from damage induced by neurotoxic agents such as amyloid-beta peptides. This neuroprotective activity makes it a promising candidate for the treatment of neurodegenerative disorders like Alzheimer's disease.

Clinical Trials and Future Prospects

The promising preclinical results of 2-(2-Chlorophenyl)-3-acetamidopropanoic acid have paved the way for further clinical investigations. Several Phase I clinical trials are currently underway to evaluate its safety and pharmacokinetic properties in human subjects. Preliminary data from these trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported.

If these early-stage trials continue to yield positive results, more advanced Phase II and III trials will be conducted to assess its efficacy in treating specific medical conditions. The development of new therapeutic agents based on this compound could significantly impact patient care in areas such as inflammation management and neurodegenerative disease treatment.

Conclusion

2-(2-Chlorophenyl)-3-acetamidopropanoic acid (CAS No. 2680890-21-3) is a promising compound with diverse biological activities, including anti-inflammatory and neuroprotective effects. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further pharmaceutical development. As research continues to advance, this compound holds significant potential for improving patient outcomes in various medical conditions.